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3-(methoxymethyl)benzoic Acid
Overview
Description
3-(methoxymethyl)benzoic Acid is a useful research compound. Its molecular formula is C9H10O3 and its molecular weight is 166.17 g/mol. The purity is usually 95%.
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Scientific Research Applications
Photoluminescence Enhancement in Lanthanide Coordination Compounds
Research by Sivakumar et al. (2010) explored the use of 3-(methoxymethyl)benzoic acid derivatives in enhancing the photoluminescence of lanthanide coordination compounds. They found that incorporating an electron-releasing substituent, such as -OMe (methoxy), into the benzoic acid increases the electron density of the ligand, thereby improving the photoluminescence of Tb(3+) complexes. This suggests potential applications in developing luminescent materials (Sivakumar et al., 2010).
Molecular Analysis and Reactivity Prediction
Yadav et al. (2022) conducted a detailed study of 4-bromo-3-(methoxymethoxy) benzoic acid, a closely related compound, using DFT (Density Functional Theory) calculations. Their work provides insights into the structure, vibrational properties, and chemical reactivity of this compound, which can be extrapolated to this compound. This kind of analysis is crucial for predicting the reactivity and applications of such compounds in various chemical processes (Yadav et al., 2022).
Synthesis of Novel Compounds
The work by Sinha, Mandal, and Chandrasekaran (2000) highlights the potential of this compound in the synthesis of new chemical entities. They demonstrated the selective para metalation of 3-methoxy benzoic acids, leading to the synthesis of 3,5-dimethoxy-4-methyl benzoic acid. Such methodologies could be pivotal in the development of new pharmaceuticals or specialty chemicals (Sinha, Mandal, & Chandrasekaran, 2000).
Exploration in Supramolecular Chemistry
Kohmoto et al. (2009) investigated benzoic acid derivatives possessing hydroxymethyl groups, including 3-(methoxy)benzoic acid, for their potential as supramolecular tectons in crystal engineering. Their findings contribute to a deeper understanding of the molecular features governing the crystalline architectures of these compounds, which is vital for designing materials with specific properties (Kohmoto et al., 2009).
Applications in Polymer Science
Research by Amarnath and Palaniappan (2005) on polyaniline doped with benzoic acid and its derivatives, including 3-(methoxy)benzoic acid, reveals its potential application in polymer science. Their work shows that these acids can significantly influence the properties of polyaniline, a conducting polymer, suggesting applications in electronics and material science (Amarnath & Palaniappan, 2005).
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Properties
IUPAC Name |
3-(methoxymethyl)benzoic acid | |
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InChI |
InChI=1S/C9H10O3/c1-12-6-7-3-2-4-8(5-7)9(10)11/h2-5H,6H2,1H3,(H,10,11) | |
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InChI Key |
ZPBMOTGPFVLBMN-UHFFFAOYSA-N | |
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Canonical SMILES |
COCC1=CC(=CC=C1)C(=O)O | |
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Molecular Formula |
C9H10O3 | |
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DSSTOX Substance ID |
DTXSID60407071 | |
Record name | 3-(methoxymethyl)benzoic Acid | |
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Molecular Weight |
166.17 g/mol | |
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CAS No. |
32194-76-6 | |
Record name | 3-(methoxymethyl)benzoic Acid | |
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